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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term stability of BX048 magnets, a

grade N42 Neodymium (NdFeB) magnet, with other common permanent magnet alternatives.

The information presented is supported by experimental data and established material science

principles to assist in the selection of appropriate magnetic materials for critical applications.

Long-Term Stability of BX048 (N42 NdFeB) Magnets
BX048, being a grade N42 NdFeB magnet, offers a high magnetic energy product, making it

suitable for applications requiring strong magnetic fields in a compact size. However, the long-

term stability of NdFeB magnets is primarily influenced by temperature and environmental

conditions, specifically humidity, which can lead to corrosion.

Under normal operating conditions, the magnetic strength of neodymium magnets diminishes

at a very slow rate, estimated to be approximately 1-2% every 100 years.[1] Studies have

shown that for sintered NdFeB magnets stored at room temperature for over a decade, the loss

of magnetization is minimal.[2] One study on uncoated sintered NdFeB magnets showed

negligible magnetic flux loss in the first six years, with an extrapolated loss of less than 1% over

30 years and around 1.3% over 50 years.[2]

The primary cause of significant magnetic flux loss in NdFeB magnets is typically surface

oxidation and corrosion, which is an irreversible process.[2] Therefore, for applications in humid
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environments, a protective coating is crucial for ensuring the long-term stability of BX048
magnets.

Comparison with Alternative Permanent Magnets
The selection of a permanent magnet often involves a trade-off between magnetic strength,

thermal stability, corrosion resistance, and cost. The following table provides a quantitative

comparison of key properties for NdFeB (like BX048), Samarium Cobalt (SmCo), Alnico, and

Ferrite magnets.

Property
NdFeB (e.g.,
BX048 - Grade
N42)

Samarium
Cobalt (SmCo)

Alnico
Ferrite
(Ceramic)

Maximum

Energy Product

(BH)max

~42 MGOe 16 - 30 MGOe 5 - 10 MGOe 3 - 4.5 MGOe

Remanence (Br) ~1.29 - 1.32 T 0.8 - 1.15 T 0.6 - 1.35 T 0.2 - 0.4 T

Coercivity (Hci) >12 kOe 6 - 30 kOe 0.5 - 2 kOe 3 - 4.5 kOe

Maximum

Operating

Temperature

~80 °C (for

standard N

grades)

250 - 350 °C 450 - 550 °C 250 - 300 °C

Temperature

Coefficient of Br

(%/°C)

-0.12 -0.03 to -0.05 -0.02 -0.2

Corrosion

Resistance

Poor (requires

coating)

Good to

Excellent
Excellent Excellent

Long-Term

Stability (at room

temp)

Very Good (with

coating)
Excellent Excellent Excellent

Relative Cost Moderate to High High High Low
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Experimental Protocols for Long-Term Stability
Testing
To evaluate the long-term stability of permanent magnets like BX048, a standardized testing

protocol is essential. The following outlines a comprehensive methodology.

Objective:
To determine the change in magnetic properties of permanent magnets over an extended

period under specified environmental conditions.

Materials and Equipment:
Test magnets (e.g., BX048)

Reference magnet (of the same type and batch, stored in a controlled, inert environment)

Gaussmeter or Fluxmeter with a Helmholtz coil

Environmental chamber (for controlled temperature and humidity)

Calipers for dimensional measurement

Microscope for surface inspection

Experimental Procedure:
Initial Characterization:

Measure and record the initial magnetic field strength (e.g., surface field in Gauss or

magnetic moment) of each test and reference magnet at a controlled room temperature

(e.g., 20°C ± 1°C).

Record the dimensions and weight of each magnet.

Visually inspect and document the surface condition of each magnet, noting any existing

imperfections.
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Accelerated Aging (Optional):

For applications requiring performance at elevated temperatures, an accelerated aging

test can be performed.

Place the test magnets in an environmental chamber at a specified elevated temperature

(below the magnet's maximum operating temperature) and humidity for a set duration

(e.g., 100, 500, 1000 hours).

At predefined intervals, remove the magnets from the chamber, allow them to return to the

controlled room temperature, and re-measure their magnetic properties.

Long-Term Exposure:

Place the test magnets in the desired test environment. This could be:

A controlled laboratory environment (e.g., 20°C, 50% RH).

An environmental chamber with specific temperature and humidity cycling that mimics

the intended application's environment.

Store the reference magnet in a desiccator or an inert gas environment at a constant,

controlled temperature.

Periodic Measurements:

At regular intervals (e.g., monthly for the first year, then annually), measure the magnetic

properties of both the test and reference magnets under the same controlled conditions as

the initial characterization.

The use of a reference magnet helps to account for any calibration drift in the

measurement equipment over time.

Visually inspect and document any changes in the surface appearance of the test magnets

(e.g., signs of corrosion).

Data Analysis:
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Calculate the percentage change in the magnetic property (e.g., magnetic field strength)

for each test magnet relative to its initial value.

Compare the changes in the test magnets to any changes observed in the reference

magnet to isolate the effect of the test environment.

Plot the percentage change in the magnetic property as a function of time.

Visualizations
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Caption: Experimental workflow for long-term stability testing of permanent magnets.
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Magnetic Strength Temperature Stability Corrosion Resistance Relative Cost
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Caption: Comparison of key properties for different types of permanent magnets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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